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Compound of Interest

Compound Name: Ceftriaxone sodium hydrate

Cat. No.: B10753623

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of Ceftriaxone
sodium solutions in cell culture experiments, ensuring reproducibility and accuracy in research
settings.

Ceftriaxone sodium is a third-generation cephalosporin antibiotic with a broad spectrum of
activity against many gram-positive and gram-negative bacteria.[1][2] Its primary mechanism of
action involves the inhibition of bacterial cell wall synthesis.[2][3][4] While its primary use is as
an antibacterial agent, its effects on mammalian cells are an important consideration in cell
culture experiments, especially at high concentrations.[5]

Data Presentation: Physicochemical Properties and
Stability

The following tables summarize the key quantitative data for the preparation and storage of
Ceftriaxone sodium solutions.

Table 1: Solubility of Ceftriaxone Sodium

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b10753623?utm_src=pdf-interest
https://go.drugbank.com/drugs/DB01212
https://synapse.patsnap.com/article/what-is-the-mechanism-of-ceftriaxone-sodium
https://synapse.patsnap.com/article/what-is-the-mechanism-of-ceftriaxone-sodium
https://www.researchgate.net/figure/Overview-of-ceftriaxone-mechanismThe-mechanism-of-action-of-ceftriaxone-is-similar-to_fig3_327011925
https://prezi.com/cmhq5yqsv2qp/pharmacodynamics-of-cefaxone-ceftriaxone-sodium/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7998344/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Solvent Solubility Reference(s)
Water Readily soluble, = 40 mg/mL [61[7]
Phosphate-Buffered Saline

(PBS), pH 7.2 Approx. 10 mg/mL [8]

Methanol Sparingly soluble [7]

Ethanol Very slightly soluble [7]

DMSO 50 mg/mL (with sonication) [6]

Formamide Soluble 9]

Acetone Sparingly soluble 9]
N,N-Dimethylformamide Soluble [9]

Table 2: Stability of Ceftriaxone Sodium Solutions
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Solvent/Diluen  Concentration( Storage Stability
. Reference(s)
t s) Temperature Duration
) 25°C (Room
Sterile Water 100 mg/mL Up to 3 days [10]
Temp)
100 mg/mL 4°C Up to 10 days [10]
10 mg/mL, 50 Dependent on
5% Dextrose 5°C [11]
mg/mL conc.
25°C (Room
100 mg/mL Up to 3 days [10]
Temp)
100 mg/mL 4°C Up to 10 days [10]
25°C (Room Less than 24
250 mg/mL [10]
Temp) hours
250 mg/mL 4°C Up to 3 days [10]
10 mg/mL, 50 Dependent on
0.9% NacCl 5°C [11]
mg/mL conc.
Polypropylene -
] Not Specified -20°C Stable [12]
Syringes
Not Specified 4°C Stable [12]
Not Specified 20°C Stable [12]

Note: The color of Ceftriaxone sodium solutions can range from light yellow to amber,

depending on the storage duration, concentration, and diluent used.[7] For cell culture

applications, it is recommended to use freshly prepared solutions or solutions stored under
validated conditions for short periods. It is also important to note that Ceftriaxone sodium
should not be mixed with calcium-containing solutions as it may lead to precipitation.[1][13][14]

Table 3: Reported Cytotoxicity of Ceftriaxone in Human Bone Progenitor Cells
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. Ceftriaxone
Exposure Time Effect . Reference(s)
Concentration

24h and 48h Cytotoxic effect > 15,000 mg/L [5]

10 days Subtoxic effects > 500 mg/L [5]

Negative effect on in
28 days ] ) o > 250 mg/L [5]
vitro mineralization

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Ceftriaxone
Sodium Stock Solution

This protocol describes the preparation of a concentrated stock solution of Ceftriaxone sodium
that can be further diluted to the desired working concentration in cell culture medium.

Materials:

o Ceftriaxone sodium powder (sterile)

» Sterile, nuclease-free water for injection or cell culture grade water
 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile serological pipettes

e 0.22 um sterile syringe filter

o Sterile syringes

o Laminar flow hood or biological safety cabinet

o Vortex mixer

Procedure:
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o Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood or
biological safety cabinet to prevent contamination.

e Weighing: Accurately weigh the desired amount of Ceftriaxone sodium powder. For example,
to prepare 10 mL of a 100 mg/mL solution, weigh 1 g of the powder.

¢ Dissolution:

o Transfer the weighed powder into a sterile conical tube.

o Add a small volume of sterile water (e.g., 5 mL for a final volume of 10 mL) to the tube.

o Gently swirl or vortex at a low speed to dissolve the powder. Ceftriaxone sodium is readily
soluble in water.[7]

e Volume Adjustment: Once the powder is completely dissolved, add sterile water to reach the
final desired volume (e.g., 10 mL).

o Sterile Filtration:

o Draw the Ceftriaxone sodium solution into a sterile syringe.

o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter the solution into a new sterile conical tube. This step is crucial to ensure the sterility
of the stock solution for cell culture use.

 Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 pL or 500 pL)
in sterile microcentrifuge tubes.

o Label the aliquots clearly with the name of the compound, concentration, and date of
preparation.

o Store the aliquots at -20°C for long-term storage. Based on stability data, frozen solutions
are stable for extended periods.[11][12] Avoid repeated freeze-thaw cycles. For short-term
storage, aliquots can be kept at 4°C for up to 10 days.[10]
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Visualizations

Diagram 1: Experimental Workflow for Ceftriaxone
Sodium Solution Preparation
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Caption: Workflow for preparing sterile Ceftriaxone sodium solutions.
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Diagram 2: Mechanism of Action of Ceftriaxone
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Caption: Ceftriaxone's inhibition of bacterial cell wall synthesis.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://go.drugbank.com/drugs/DB01212
https://synapse.patsnap.com/article/what-is-the-mechanism-of-ceftriaxone-sodium
https://www.researchgate.net/figure/Overview-of-ceftriaxone-mechanismThe-mechanism-of-action-of-ceftriaxone-is-similar-to_fig3_327011925
https://prezi.com/cmhq5yqsv2qp/pharmacodynamics-of-cefaxone-ceftriaxone-sodium/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7998344/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7998344/
https://www.medchemexpress.com/Ceftriaxone-sodium-salt.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=473ab78d-5015-4a4a-8a2c-8f594b8de41d
https://cdn.caymanchem.com/cdn/insert/18866.pdf
https://www.researchgate.net/publication/231536192_Solubility_of_Ceftriaxone_Disodium_in_Acetone_Methanol_Ethanol_NN-Dimethylformamide_and_Formamide_between_278_and_318_K
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-6-1
https://pubmed.ncbi.nlm.nih.gov/2709324/
https://pubmed.ncbi.nlm.nih.gov/2709324/
https://pubmed.ncbi.nlm.nih.gov/8893073/
https://pubmed.ncbi.nlm.nih.gov/8893073/
https://publications.ashp.org/previewpdf/book/9781585286850/ch82.xml?pdfJsInlineViewToken=73634258&inlineView=true
https://www.drugs.com/pro/ceftriaxone.html
https://www.benchchem.com/product/b10753623#preparation-of-ceftriaxone-sodium-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b10753623#preparation-of-ceftriaxone-sodium-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b10753623#preparation-of-ceftriaxone-sodium-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b10753623#preparation-of-ceftriaxone-sodium-solutions-for-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10753623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

